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Compound of Interest

Compound Name: PCM19

Cat. No.: B1577075 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PCM19,

also known as BRACO-19.

Frequently Asked Questions (FAQs)
Q1: What is PCM19?

PCM19 is a potent telomerase and telomere inhibitor, identified as BRACO-19. Its chemical

name is N,N'-(9-{[4-(dimethylamino)phenyl]amino}acridine-3,6-diyl)bis(3-pyrrolidin-1-

ylpropanamide). It functions as a G-quadruplex (GQ) binding ligand, stabilizing these structures

in telomeric DNA. This action prevents the catalytic activity of telomerase and disrupts telomere

capping, leading to cellular senescence or apoptosis in cancer cells.[1][2]

Q2: I'm having trouble dissolving PCM19 (BRACO-19). What solvents are recommended?

PCM19 (BRACO-19) is known to have limited aqueous solubility. For initial stock solutions,

dimethyl sulfoxide (DMSO) is the recommended solvent. The trihydrochloride salt of BRACO-

19 shows solubility in both water and DMSO.[3] It is crucial to prepare a high-concentration

stock solution in an appropriate organic solvent before diluting it into your aqueous

experimental medium.

Q3: My PCM19 (BRACO-19) precipitates when I dilute my DMSO stock solution into an

aqueous buffer. What can I do?
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This is a common issue known as "precipitation upon dilution." Here are several strategies to

address this:

Decrease the final concentration: The compound may be soluble at a lower final

concentration in your aqueous buffer.

Increase the percentage of co-solvent: A higher percentage of DMSO in the final solution

may be necessary to maintain solubility. However, be mindful that high concentrations of

organic solvents can impact biological assays.

Use a different co-solvent: While DMSO is common, other water-miscible organic solvents

could be tested in small-scale pilot experiments.

Sonication: Gentle sonication can sometimes help to redissolve small amounts of precipitate.

pH adjustment: The stability of BRACO-19 is pH-dependent.[4] While specific data on pH-

dependent solubility is limited, you could cautiously explore the effect of pH on solubility in

your buffer system, keeping in mind its stability profile.

Q4: Is PCM19 (BRACO-19) stable in solution?

The stability of BRACO-19 is a critical consideration. It is known to be sensitive to both pH and

temperature, with decomposition occurring more rapidly at physiological pH and temperature.

[4] The primary degradation mechanism appears to be the hydrolysis of the amide bonds.[4] It

is recommended to prepare fresh solutions for your experiments and avoid long-term storage of

diluted aqueous solutions. Stock solutions in anhydrous DMSO are generally more stable when

stored properly.

Troubleshooting Guide
Issue: PCM19 (BRACO-19) powder will not dissolve.
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Potential Cause Suggested Solution

Inappropriate solvent
Use a recommended solvent such as DMSO for

the initial stock solution.

Insufficient solvent volume
Ensure you are using a sufficient volume of

solvent to achieve the desired concentration.

Low temperature

Gently warm the solution to aid dissolution, but

be cautious of the compound's temperature

sensitivity.

Compound purity issues
Verify the purity of your PCM19 (BRACO-19)

sample.

Issue: Stock solution is cloudy or contains visible
precipitate.

Potential Cause Suggested Solution

Supersaturation
The concentration may be too high for the

solvent. Try diluting the solution.

Contamination
Ensure your solvent is pure and free of water,

which can reduce solubility.

Incomplete initial dissolution
Use a vortex mixer or sonication to ensure the

compound is fully dissolved.

Data Presentation
PCM19 (BRACO-19) Solubility Data
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Solvent Concentration Notes Reference

DMSO 10 mM

A common solvent for

preparing stock

solutions.

[1]

Water
Soluble (as

trihydrochloride salt)

The salt form exhibits

improved aqueous

solubility.

[3]

Physiological Media

Limited stability and

prone to

decomposition.

Decomposition is

faster at physiological

pH and temperature.

[4]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of
PCM19 (BRACO-19) in DMSO

Materials:

PCM19 (BRACO-19) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

1. Accurately weigh the required amount of PCM19 (BRACO-19) powder. For example, for 1

mL of a 10 mM solution (Molecular Weight: 593.8 g/mol ), you would need 5.938 mg.

2. Transfer the powder to a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to the tube.
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4. Vortex the solution vigorously until the powder is completely dissolved. Gentle warming (to

no more than 37°C) can be applied if necessary, but avoid excessive heat.

5. Visually inspect the solution to ensure there are no visible particles.

6. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Visualizations
PCM19 (BRACO-19) Troubleshooting Workflow
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Caption: Troubleshooting workflow for PCM19 (BRACO-19) insolubility issues.
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Caption: Signaling pathway of PCM19 (BRACO-19) targeting telomeres.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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